N-[1-(1,3-benzodioxol-5-ylcarbonyl)piperidin-4-yl]pyridine-2-carboxamide
CAS No.:
Cat. No.: VC20195521
Molecular Formula: C19H19N3O4
Molecular Weight: 353.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H19N3O4 |
|---|---|
| Molecular Weight | 353.4 g/mol |
| IUPAC Name | N-[1-(1,3-benzodioxole-5-carbonyl)piperidin-4-yl]pyridine-2-carboxamide |
| Standard InChI | InChI=1S/C19H19N3O4/c23-18(15-3-1-2-8-20-15)21-14-6-9-22(10-7-14)19(24)13-4-5-16-17(11-13)26-12-25-16/h1-5,8,11,14H,6-7,9-10,12H2,(H,21,23) |
| Standard InChI Key | PQFKKEVHOCFVGZ-UHFFFAOYSA-N |
| Canonical SMILES | C1CN(CCC1NC(=O)C2=CC=CC=N2)C(=O)C3=CC4=C(C=C3)OCO4 |
Introduction
N-[1-(1,3-benzodioxol-5-ylcarbonyl)piperidin-4-yl]pyridine-2-carboxamide is a complex organic compound featuring a piperidine ring, a benzodioxole moiety, and a pyridine-2-carboxamide structure. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anti-inflammatory effects attributed to the benzodioxole component.
Biological Activities
-
Anti-inflammatory Effects: The benzodioxole component is known for its anti-inflammatory properties, making this compound a candidate for treating inflammatory conditions.
-
Pharmacological Studies: Interaction studies are crucial for understanding how the compound interacts with biological targets, which is essential for determining its pharmacodynamics and pharmacokinetics.
Comparison with Similar Compounds
| Compound Name | Structure | Key Features | Biological Activity |
|---|---|---|---|
| N-[1-(1,3-benzodioxol-5-ylcarbonyl)piperidin-4-yl]pyridine-2-carboxamide | Contains piperidine and pyridine-2-carboxamide | Unique combination of rings | Anti-inflammatory |
| 1-(1,3-Benzodioxol-5-carbonyl)-4-piperidone | Contains piperidone instead of carboxamide | Different ring structure | Antidepressant effects |
| 4-[1-(1,3-benzodioxol-5-carbonyl)piperidin-4-yloxy]-6-methylpyrimidin | Oxy group enhances solubility | Anticancer activity | |
| N-{2-[4-(1,3-benzodioxol-5-carbonyl)-1-piperazinyl]}ethyl} - 1,3-benzodioxole | Contains piperazine ring | Antiviral properties |
Research Findings
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume